N,N-dimethyl-2-{[4-(2-phenylethoxy)benzoyl]amino}benzamide

• Molecular Formula: C24H24N2O3
• Molecular Weight: 388.5 g/mol
• IUPAC Name: N,N-dimethyl-2-[[4-(2-phenylethoxy)benzoyl]amino]benzamide
• InChI: InChI=1S/C24H24N2O3/c1-26(2)24(28)21-10-6-7-11-22(21)25-23(27)19-12-14-20(15-13-19)29-17-16-18-8-4-3-5-9-18/h3-15H,16-17H2,1-2H3,(H,25,27)
• InChI Key: UGRKGYXWXRZDQH-UHFFFAOYSA-N
• SMILES: CN(C)C(=O)C1=CC=CC=C1NC(=O)C2=CC=C(C=C2)OCCC3=CC=CC=C3

Description

N,N-dimethyl-2-{[4-(2-phenylethoxy)benzoyl]amino}benzamide, also known as DPBA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. DPBA is a benzamide derivative that has shown promising results in biochemical and physiological studies.

Mechanism of Action

N,N-dimethyl-2-{[4-(2-phenylethoxy)benzoyl]amino}benzamide exerts its anti-cancer effects by targeting multiple signaling pathways involved in cancer cell growth and survival. N,N-dimethyl-2-{[4-(2-phenylethoxy)benzoyl]amino}benzamide has been found to inhibit the activity of proteins such as AKT, ERK, and NF-κB, which are known to promote cancer cell growth and survival.
Biochemical and Physiological Effects:
N,N-dimethyl-2-{[4-(2-phenylethoxy)benzoyl]amino}benzamide has been found to have a variety of biochemical and physiological effects. Studies have shown that N,N-dimethyl-2-{[4-(2-phenylethoxy)benzoyl]amino}benzamide can induce oxidative stress and DNA damage in cancer cells, leading to cell death. N,N-dimethyl-2-{[4-(2-phenylethoxy)benzoyl]amino}benzamide has also been found to inhibit the activity of enzymes involved in angiogenesis, the process by which new blood vessels are formed to supply nutrients to tumors.

Advantages and Limitations for Lab Experiments

One advantage of using N,N-dimethyl-2-{[4-(2-phenylethoxy)benzoyl]amino}benzamide in lab experiments is its ability to selectively target cancer cells while sparing normal cells. This could potentially reduce the side effects of cancer treatment. However, one limitation of using N,N-dimethyl-2-{[4-(2-phenylethoxy)benzoyl]amino}benzamide is its low solubility in water, which could make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on N,N-dimethyl-2-{[4-(2-phenylethoxy)benzoyl]amino}benzamide. One area of interest is the development of N,N-dimethyl-2-{[4-(2-phenylethoxy)benzoyl]amino}benzamide derivatives with improved solubility and bioavailability. Another area of interest is the use of N,N-dimethyl-2-{[4-(2-phenylethoxy)benzoyl]amino}benzamide in combination with other anti-cancer agents to enhance its efficacy. Additionally, further studies are needed to determine the safety and efficacy of N,N-dimethyl-2-{[4-(2-phenylethoxy)benzoyl]amino}benzamide in animal models and clinical trials.

Synthesis Methods

N,N-dimethyl-2-{[4-(2-phenylethoxy)benzoyl]amino}benzamide can be synthesized using a multi-step process that involves the reaction of 2-phenylethanol with benzoyl chloride to form 4-(2-phenylethoxy)benzoyl chloride. This intermediate is then reacted with N,N-dimethylaniline to form N,N-dimethyl-2-{[4-(2-phenylethoxy)benzoyl]amino}benzamide.

Scientific Research Applications

N,N-dimethyl-2-{[4-(2-phenylethoxy)benzoyl]amino}benzamide has been studied extensively for its potential application in the field of cancer research. Studies have shown that N,N-dimethyl-2-{[4-(2-phenylethoxy)benzoyl]amino}benzamide has the ability to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. N,N-dimethyl-2-{[4-(2-phenylethoxy)benzoyl]amino}benzamide has also been found to inhibit the migration and invasion of cancer cells, which could potentially prevent the spread of cancer.